N-(2-(dimethylamino)-2-(thiophen-3-yl)ethyl)-4-isopropylbenzenesulfonamide

• IUPAC Name: N-[2-(dimethylamino)-2-thiophen-3-ylethyl]-4-propan-2-ylbenzenesulfonamide
• InChI: InChI=1S/C17H24N2O2S2/c1-13(2)14-5-7-16(8-6-14)23(20,21)18-11-17(19(3)4)15-9-10-22-12-15/h5-10,12-13,17-18H,11H2,1-4H3
• InChI Key: MLNDIDLUFSGUGM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)S(=O)(=O)NCC(C2=CSC=C2)N(C)C
• Molecular Formula: C17H24N2O2S2
• Molecular Weight: 352.5 g/mol

Description

N-(2-(dimethylamino)-2-(thiophen-3-yl)ethyl)-4-isopropylbenzenesulfonamide, also known as TAPS, is a chemical compound that has gained attention in scientific research due to its unique properties. TAPS is a sulfonamide derivative that has been synthesized for its potential use as a pH buffer and as a fluorescent probe.

Scientific Research Applications

Novel Endothelin-A Selective Antagonists

Biphenylsulfonamides have been identified as a new series of endothelin-A (ETA) selective antagonists, with the optimization of substitutions on the pendant phenyl ring improving binding and functional activity. A specific compound demonstrated good oral activity in inhibiting the pressor effect caused by an ET-1 infusion in rats, indicating its potential in vivo activity against endothelin-1 in nonhuman primates (Murugesan et al., 1998).

Nonlinear Optical Properties

Thienyl-substituted pyridinium salts have been synthesized and characterized for their second-order nonlinear optical (NLO) properties. Certain compounds in this series exhibit noncentrosymmetric structures with significant second harmonic generation efficiency, highlighting their potential in NLO applications (Li et al., 2012).

Molecular Docking and Cyclooxygenase-2 Inhibition

A specific compound, N-[(dimethylamino)methylidene]-4-[1-(4-nitrophenyl)-1H-tetrazol-5-yl]benzenesulfonamide, has been synthesized and structurally characterized. Despite showing no inhibition potency for cyclooxygenase-1 and -2 enzymes, its molecular docking studies provide insights into the interaction within the cyclooxygenase-2 enzyme's active site, offering a basis for further drug design (Al-Hourani et al., 2016).

Antimicrobial and Antifungal Activities

Compounds conjugated with dimethylaminosulfonyl moiety have been synthesized and reported to exhibit antimicrobial and antifungal activities. These findings suggest potential applications in developing new antimicrobial agents (Aal et al., 2007).

Fluorescent Probe for Thiophenols Discrimination

A novel fluorescent probe has been developed for the selective discrimination of thiophenols over aliphatic thiols, demonstrating high sensitivity and selectivity with potential applications in chemical, biological, and environmental sciences (Wang et al., 2012).